2,2,2-trichloro-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C9H8Cl3NO2/c1-15-7-4-2-6(3-5-7)13-8(14)9(10,11)12/h2-5H,1H3,(H,13,14)
• InChI Key: IFSVHMNTIRKVCD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(Cl)(Cl)Cl
• Molecular Formula: C9H8Cl3NO2
• DSSTOX Substance ID: DTXSID30962566
• Molecular Weight: 268.5 g/mol
• CAS RN: 4257-81-2

Description

2,2,2-trichloro-N-(4-methoxyphenyl)acetamide, also known as TMA, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been found to have potential applications in the field of medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide is not fully understood. However, it has been suggested that 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide may inhibit the activity of enzymes involved in the biosynthesis of nucleic acids, leading to the inhibition of cell growth and proliferation. 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide may also disrupt the membrane integrity of microorganisms, leading to their death.
Biochemical and Physiological Effects:
2,2,2-trichloro-N-(4-methoxyphenyl)acetamide has been found to have both biochemical and physiological effects. Biochemically, 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide has been shown to inhibit the activity of enzymes involved in the biosynthesis of nucleic acids. Physiologically, 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide has been found to exhibit anticancer, antifungal, and antibacterial properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide in lab experiments is its potential as a starting material for the synthesis of various biologically active compounds. 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide is also relatively easy to synthesize and purify. However, one limitation of using 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide in lab experiments is its toxicity. 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide is classified as a hazardous substance and proper precautions should be taken when handling it.

Future Directions

There are several future directions for the research on 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide. One direction is the optimization of the synthesis method to improve the yield and purity of 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide. Another direction is the investigation of the mechanism of action of 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide to better understand its biological activity. Furthermore, the potential of 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide as a starting material for the synthesis of novel biologically active compounds should be explored. Finally, the development of 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide-based drugs for the treatment of various diseases should be investigated.
Conclusion:
In conclusion, 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide is a chemical compound that has potential applications in the field of medicinal chemistry and drug discovery. Its synthesis method has been optimized and it has been found to exhibit anticancer, antifungal, and antibacterial properties. However, its toxicity should be taken into consideration when handling it. Future research should focus on the optimization of the synthesis method, investigation of the mechanism of action, exploration of its potential as a starting material for the synthesis of novel biologically active compounds, and the development of 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide-based drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide can be done using various methods, including the reaction of 4-methoxyaniline with trichloroacetyl chloride in the presence of a base. Another method involves the reaction of 4-methoxyaniline with trichloroacetic anhydride in the presence of a base. The yield of 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide can be improved by optimizing the reaction conditions and the purity of the starting materials.

Scientific Research Applications

2,2,2-trichloro-N-(4-methoxyphenyl)acetamide has been found to have potential applications in the field of medicinal chemistry and drug discovery. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide has also been found to have antifungal and antibacterial properties. Furthermore, 2,2,2-trichloro-N-(4-methoxyphenyl)acetamide has been used as a starting material for the synthesis of various biologically active compounds.